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Compound of Interest

Compound Name: Trimethylnonanol

Cat. No.: B1170604

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for Trimethylnonanol. The information is compiled and presented to
meet the needs of researchers, scientists, and professionals in drug development, with a focus
on clear data presentation, detailed experimental context, and practical safety workflows.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of Trimethylnonanol
and its isomers. This data is essential for understanding the substance's behavior and for
designing safe experimental and handling procedures.
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Property Value Reference
Molecular Formula C12H260 [1112]
Molecular Weight 186.33 g/mol [1]
Appearance Colorless Liquid [2][3]
Odor Pleasant [2]
] ] -46°C (for 2,6,8-Trimethyl-4-
Melting Point
nonanol)
N ) 113°C @ 20mmHg (for 2,6,8-
Boiling Point )
Trimethyl-4-nonanol)
Flash Point > 204°C / 400°F
) 0.817 g/cm? (for 2,6,8-
Density [4]

Trimethyl-4-nonanol)

Solubility in Water

Insoluble

[2]

Toxicological Data

The toxicological profile of Trimethylnonanol is crucial for risk assessment. The following table

presents the available acute toxicity data.

Endpoint Species Reference
Oral LD50 13,700 mg/kg bw Rat (male) [5]
Dermal LD50 11.2 mL/kg bw Rabbit (male) [31[5]

Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a tested

population.

Experimental Protocols: Acute Toxicity Testing

The LD50 values presented above are typically determined using standardized protocols, such

as those developed by the Organisation for Economic Co-operation and Development (OECD).
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While the specific study reports for Trimethylnonanol are not publicly available, the
methodologies would be consistent with the following OECD guidelines.

OECD Test Guideline 401: Acute Oral Toxicity

This guideline outlines the procedure for assessing the acute oral toxicity of a substance.

e Principle: The test substance is administered in graduated doses to several groups of
experimental animals, with one dose per group. Observations of effects and mortality are
made.

e Animal Species: Typically, a rodent species such as the rat is used. Healthy, young adult
animals are acclimatized to laboratory conditions before the study.

e Procedure:

o Dose Selection: Doses are chosen to produce a range of toxic effects and mortality rates,
allowing for the calculation of an LD50.

o Administration: The substance is administered orally by gavage in a single dose.

o Observation Period: Animals are observed for a period of at least 14 days for signs of
toxicity and mortality.

o Data Collection: Observations include changes in skin and fur, eyes, and mucous
membranes, as well as respiratory, circulatory, autonomic and central nervous system,
and somatomotor activity and behavior patterns. Body weight is recorded weekly.

o Pathology: All animals (including those that die during the test and survivors at the end)
are subjected to a gross necropsy.

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline details the method for evaluating acute dermal toxicity.

e Principle: The test substance is applied to the skin in graduated doses to several groups of
animals, with one dose per group.
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e Animal Species: The rat, rabbit, or guinea pig are the preferred species.

e Procedure:

[¢]

Preparation of Animals: Approximately 24 hours before the test, the fur is removed from
the dorsal area of the trunk of the test animals.

o Application: The test substance is applied uniformly over an area of not less than 10% of
the total body surface area and held in contact with the skin with a porous gauze dressing
and non-irritating tape for a 24-hour period.

o Observation Period: Similar to the oral toxicity test, animals are observed for at least 14
days.

o Data Collection: All signs of toxicity are recorded, including the time of onset, duration, and
severity. Body weights are measured weekly.

o Pathology: A gross necropsy is performed on all animals at the end of the study.

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of Trimethylnonanol in a laboratory setting is paramount. The following
precautions and PPE are recommended.

Engineering Controls

o Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially
when heating the substance or when aerosols may be generated.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves prior to use.
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» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

» Respiratory Protection: If ventilation is inadequate or if mists are generated, use a NIOSH-
approved respirator with an appropriate cartridge.

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[5]

Accidental Release Measures: Spill Response
Workflow

A systematic approach is crucial for managing a chemical spill effectively and safely. The
following diagram illustrates a logical workflow for responding to a Trimethylnonanol spill.
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Caption: Logical workflow for responding to a chemical spill.
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This guide is intended to provide comprehensive safety and handling information for
Trimethylnonanol for a technical audience. Always refer to the specific Safety Data Sheet
(SDS) for the material you are using and follow all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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